Cas no 89549-69-9 (5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-)

5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- structure
89549-69-9 structure
Product Name:5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
CAS No:89549-69-9
MF:C18H14N4O
MW:302.329963207245
CID:596850
PubChem ID:13226035
Update Time:2025-04-19

5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
    • 4-anilino-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile
    • DTXSID80530037
    • 4-(4-METHOXYPHENYL)-6-(PHENYLAMINO)PYRIMIDINE-5-CARBONITRILE
    • 89549-69-9
    • Inchi: 1S/C18H14N4O/c1-23-15-9-7-13(8-10-15)17-16(11-19)18(21-12-20-17)22-14-5-3-2-4-6-14/h2-10,12H,1H3,(H,20,21,22)
    • InChI Key: VZXGKYDILZVLFK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C(C#N)=C(N=CN=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.11676108g/mol
  • Monoisotopic Mass: 302.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70.8Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.